Cas no 1267301-89-2 (5-(4-fluorophenyl)-1,2-oxazol-3-ylmethanethiol)

• Product Name: 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethanethiol
• CAS No: 1267301-89-2
• MF: C₁₀H₈FNOS
• MW: 209.24002456665
• CID: 5707845
• PubChem ID: 82158464
• Update Time: 2025-05-24

5-(4-fluorophenyl)-1,2-oxazol-3-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• EN300-1117249
• [5-(4-FLUOROPHENYL)-1,2-OXAZOL-3-YL]METHANETHIOL
• 1267301-89-2
• 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethanethiol

• Inchi： 1S/C10H8FNOS/c11-8-3-1-7(2-4-8)10-5-9(6-14)12-13-10/h1-5,14H,6H2
• InChI Key： XZCKYCKTDXNTFL-UHFFFAOYSA-N
• SMILES： SCC1C=C(C2C=CC(=CC=2)F)ON=1

Computed Properties

• Exact Mass: 209.03106321g/mol
• Monoisotopic Mass: 209.03106321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 27Ų

Additional information on 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethanethiol

Comprehensive Overview of 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethanethiol (CAS No. 1267301-89-2)

5-(4-fluorophenyl)-1,2-oxazol-3-ylmethanethiol (CAS No. 1267301-89-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a fluorophenyl group and a methanethiol moiety in its structure enhances its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethanethiol has surged, driven by their stability and bioactivity. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules. The compound's CAS No. 1267301-89-2 is frequently searched in academic databases, reflecting its relevance in modern chemistry. Its applications span from medicinal chemistry, where it serves as a precursor for potential therapeutics, to material science, where its properties are exploited for developing advanced polymers.

One of the key reasons for the growing interest in 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethanethiol is its versatility. The fluorine atom in its structure is known to improve metabolic stability and bioavailability, making it a valuable asset in drug design. Additionally, the thiol group offers reactivity that can be harnessed for conjugation or further functionalization, a feature highly sought after in bioconjugation and catalysis studies.

The synthesis of 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethanethiol typically involves multi-step organic reactions, including cyclization and thiolation processes. Researchers often optimize these methods to achieve higher yields and purity, as the compound's quality is critical for downstream applications. Its CAS No. 1267301-89-2 is a common identifier in patent literature, highlighting its commercial and industrial significance.

From an environmental perspective, the compound's fluorinated nature raises questions about its ecological impact. However, studies suggest that 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethanethiol can be designed to minimize environmental persistence while retaining its functional benefits. This balance is a hot topic in green chemistry, where sustainable synthesis methods are prioritized.

In conclusion, 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethanethiol (CAS No. 1267301-89-2) is a compound of immense scientific and industrial value. Its unique structure, combined with its applicability in pharmaceuticals, agrochemicals, and materials, ensures its continued relevance. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.